Cas no 1002880-81-0 (2-methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide)

• Product name: 2-methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide
• CAS No: 1002880-81-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5606755
• PubChem ID: 165897645

2-methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-8467905
• 2-methoxy-N'-[(thiophen-2-yl)methylidene]acetohydrazide
• 1002880-81-0
• 2-methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide

• Inchi： 1S/C8H10N2O2S/c1-12-6-8(11)10-9-5-7-3-2-4-13-7/h2-5H,6H2,1H3,(H,10,11)/b9-5+
• InChI Key： YIROUGNCNNFVDT-WEVVVXLNSA-N
• SMILES： S1C=CC=C1/C=N/NC(COC)=O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide

Comprehensive Overview of 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide (CAS No. 1002880-81-0)

2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide (CAS No. 1002880-81-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydrazide derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of a thiophene ring and a methoxy group in its structure makes it particularly interesting for researchers exploring novel pharmacophores or functional materials.

In the context of current scientific trends, 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide aligns with the growing interest in heterocyclic compounds and their applications in drug discovery and organic electronics. Heterocycles like thiophene are frequently searched topics in academic databases and AI-driven research tools, reflecting their importance in developing sustainable chemicals and bioactive molecules. This compound’s hydrazide moiety further enhances its relevance, as hydrazides are often investigated for their chelating properties and potential use in catalysis or coordination chemistry.

The synthesis of 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide typically involves the condensation of 2-methoxyacetohydrazide with thiophene-2-carbaldehyde, a reaction that highlights the compound’s straightforward yet elegant preparation. This method is frequently discussed in organic chemistry forums and research papers, as it exemplifies the practicality of Schiff base formation in modern synthetic workflows. The compound’s crystalline nature and solubility profile also make it a candidate for X-ray crystallography studies, which are often searched by chemists seeking structural insights.

From an application standpoint, 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide has been explored for its potential in material science, particularly in the design of organic semiconductors or ligands for metal-organic frameworks (MOFs). These areas are highly relevant to current searches on renewable energy and smart materials, as researchers look for ways to improve the efficiency of solar cells or sensors. The compound’s electron-rich thiophene unit could contribute to charge transport properties, a topic frequently queried in AI-driven literature reviews.

Another hot topic tied to this compound is its potential role in green chemistry. With increasing searches for eco-friendly synthesis methods and biodegradable materials, 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide could serve as a building block for sustainable polymers or non-toxic additives. Its molecular framework aligns with the principles of atom economy and low-waste production, which are central to modern chemical research.

In summary, 2-Methoxy-N'-(thiophen-2-yl)methylideneacetohydrazide (CAS No. 1002880-81-0) is a compound of broad interdisciplinary interest, bridging gaps between organic synthesis, material science, and sustainable technology. Its structural features and potential applications make it a recurring subject in both academic literature and industry-focused queries, ensuring its continued relevance in the evolving landscape of chemical research.